Demethyl calyciphylline A

• IUPAC Name: 2,6-dimethyl-8-oxido-20-oxo-8-azoniahexacyclo[11.5.1.11,5.02,10.03,8.016,19]icos-13(19)-ene-17-carboxylic acid
• InChI: InChI=1S/C22H29NO4/c1-11-9-23(27)10-13-5-3-12-4-6-14-16(20(25)26)8-22(18(12)14)19(24)15(11)7-17(23)21(13,22)2/h11,13-17H,3-10H2,1-2H3,(H,25,26)
• InChI Key: RYVGXCFPXHFNSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1C[N+]2(CC3CCC4=C5C(CC4)C(CC56C3(C2CC1C6=O)C)C(=O)O)[O-]
• Molecular Formula: C22H29NO4
• Molecular Weight: 371.5 g/mol
• CAS No.: 1584236-34-9

Description

Demethyl calyciphylline A is a natural product isolated from the fruits of Daphniphyllum longeracemosum K. It belongs to the class of alkaloids.

Synthesis Analysis

The synthesis of calyciphylline A-type alkaloids, including this compound, is a topic of ongoing research. Several noteworthy core syntheses and the development of a wide range of novel synthetic strategies have been achieved. These strategies include intramolecular Michael addition, Pd-catalysis, cycloaddition, and Mannich-type reactions.

Molecular Structure Analysis

This compound has a complex molecular structure. Its molecular formula is C22H29NO4. The compound is a powder in its physical state.

Physical And Chemical Properties Analysis

This compound is a powder. It has a molecular weight of 371.47 g/mol. The compound is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc.

Scientific Research Applications

• Structural Elucidation : A study by Zhang et al. (2013) reported the isolation and structural determination of Demethyl calyciphylline A from Daphniphyllum longeracemosum. This study was crucial in understanding the molecular structure of this compound (Qiang Zhang, Yu Zhang, Ting-Quan Yang, Y. Di, X. Hao, 2013).

• Synthesis Strategies : Research on synthesizing the core structure of Calyciphylline A-type alkaloids, which includes this compound, was described by Sladojevich et al. (2011). Their approach involved an intramolecular Michael addition/allylation sequence and a ring-closing metathesis step, providing insights into synthetic methodologies for such complex molecules (Filippo Sladojevich, Iacovos N Michaelides, Darses Benjamin, J. W. Ward, D. Dixon, 2011).

• Biological Effects of Related Agents : Although not directly about this compound, the study by Linnekamp et al. (2017) discusses the clinical and biological effects of demethylating agents on solid tumors. This paper could provide indirect insights into the potential applications of demethylated compounds in oncology (J. F. Linnekamp, R. Butter, R. Spijker, J. Medema, H. V. van Laarhoven, 2017).

Mechanism of Action

The mechanism of action of Demethyl calyciphylline A is currently not well understood.

Safety and Hazards

Demethyl calyciphylline A should be handled with care. It is recommended to avoid contact with eyes, skin, and clothing, avoid ingestion and inhalation, and keep away from sources of ignition.